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Compound of Interest

Compound Name: OdVP3

Cat. No.: B1577229 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

solubility of recombinant Oryctes rhinoceros nudivirus VP3 (OdVP3) protein.

Troubleshooting Guides
Problem 1: Low or No Soluble OdVP3 Protein Detected
After Expression
Initial Verification Workflow
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Caption: Initial workflow to diagnose OdVP3 expression and solubility issues.
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Possible Causes and Solutions

Possible Cause Recommended Solutions

Suboptimal Expression Temperature

Lower the induction temperature to 18-25°C to

slow down protein synthesis and promote

proper folding.[1]

High Inducer Concentration

Reduce the concentration of the inducer (e.g.,

IPTG to 0.1-0.5 mM) to decrease the rate of

protein expression.

Inappropriate Host Strain

Test different E. coli expression strains (e.g.,

BL21(DE3) pLysS, Rosetta(DE3)) which can

supply rare tRNAs.

Inefficient Cell Lysis

Ensure complete cell lysis by optimizing the

method (e.g., sonication parameters, lysozyme

concentration, addition of detergents like Triton

X-100).

Protein is in Inclusion Bodies
Proceed to the troubleshooting guide for

"OdVP3 is found in inclusion bodies."

Problem 2: Recombinant OdVP3 is Predominantly
Found in Inclusion Bodies
Solubility Enhancement Strategy Flow
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Native Purification

Denaturing Purification

Insoluble OdVP3 Detected

Optimize Expression Conditions
(Lower Temp, Lower Inducer Conc.)

Test Solubility-Enhancing Fusion Tags
(MBP, GST, SUMO)

If still insoluble

Soluble Protein Obtained

Co-express with Molecular Chaperones
(e.g., GroEL/ES, DnaK/J)

If still insoluble

Use Chemical Chaperones/Additives in Media
(e.g., Arginine, Sorbitol)

If still insoluble

Purify from Inclusion Bodies under Denaturing Conditions

Last resort

Refold OdVP3 On-Column or by Dialysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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